Cas no 302815-02-7 (6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide)

6-Nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide is a synthetic organic compound featuring a coumarin backbone functionalized with nitro groups at the 6-position of the chromene ring and the 3-position of the phenyl substituent. This structure imparts notable electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. Its dual nitro groups enhance reactivity in electrophilic and nucleophilic substitution reactions, while the lactone moiety contributes to its potential biological activity. The compound is particularly useful in the development of fluorescent probes, agrochemicals, and pharmaceutical candidates due to its rigid, conjugated framework and tunable solubility. High purity grades ensure consistent performance in research and industrial applications.
6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide structure
302815-02-7 structure
Product Name:6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
CAS No:302815-02-7
MF:C16H9N3O7
MW:355.258563756943
CID:5855356
PubChem ID:3120711
Update Time:2025-11-02

6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide
    • 2H-1-Benzopyran-3-carboxamide, 6-nitro-N-(3-nitrophenyl)-2-oxo-
    • AKOS000511584
    • 6-nitro-N-(3-nitrophenyl)-2-oxochromene-3-carboxamide
    • F1053-0433
    • Oprea1_073582
    • Oprea1_278567
    • 302815-02-7
    • Inchi: 1S/C16H9N3O7/c20-15(17-10-2-1-3-11(8-10)18(22)23)13-7-9-6-12(19(24)25)4-5-14(9)26-16(13)21/h1-8H,(H,17,20)
    • InChI Key: LSSGWWOTDGYBCL-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC=C([N+]([O-])=O)C=C2C=C1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Computed Properties

  • Exact Mass: 355.04404963g/mol
  • Monoisotopic Mass: 355.04404963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • Density: 1.634±0.06 g/cm3(Predicted)
  • Boiling Point: 671.2±55.0 °C(Predicted)
  • pka: 10.75±0.70(Predicted)

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6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide Related Literature

Additional information on 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide

Comprehensive Guide to 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 302815-02-7)

6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 302815-02-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the coumarin family, known for its diverse biological activities and applications. With its unique structural features, including nitro groups and a carboxamide moiety, it serves as a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide is C16H9N3O6, and it has a molecular weight of 339.26 g/mol. The presence of nitro groups at the 6-position of the coumarin ring and the 3-position of the phenyl ring enhances its reactivity, making it a versatile building block for further chemical modifications. Researchers often explore its potential in drug discovery, particularly in designing enzyme inhibitors or fluorescent probes due to its chromophore properties.

One of the most frequently asked questions about 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide is its solubility and stability under various conditions. This compound is typically soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), but exhibits limited solubility in water. Its stability is influenced by factors like pH, temperature, and exposure to light, which are critical considerations for storage and handling.

In recent years, the demand for 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide has increased due to its potential applications in photodynamic therapy (PDT) and bioimaging. The coumarin backbone of this compound allows it to absorb and emit light in the visible spectrum, making it a candidate for fluorescent labeling in biological studies. Additionally, its nitro groups can be reduced to amino groups, enabling further functionalization for targeted drug delivery systems.

The synthesis of 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide typically involves multi-step reactions, starting with the nitration of coumarin-3-carboxylic acid followed by amide coupling with 3-nitroaniline. Researchers are continually optimizing these synthetic routes to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. Advanced techniques like microwave-assisted synthesis and catalysis are also being explored to enhance efficiency.

From a market perspective, 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide is primarily supplied by specialty chemical manufacturers catering to pharmaceutical and academic research sectors. Its pricing and availability can vary depending on the scale of production and purity requirements. As the interest in coumarin derivatives grows, driven by their applications in anticancer agents and sensors, the demand for this compound is expected to rise.

For researchers working with 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide, it is essential to follow standard laboratory safety protocols. While the compound is not classified as hazardous under normal conditions, proper handling of nitroaromatic compounds is recommended to minimize risks. Material Safety Data Sheets (MSDS) should be consulted for detailed safety information, including first-aid measures and disposal guidelines.

Looking ahead, the future of 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide lies in its potential integration into green chemistry initiatives. Researchers are investigating eco-friendly synthetic methods and applications that align with sustainability goals. For instance, its use in biodegradable materials or renewable energy technologies could open new avenues for innovation.

In summary, 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 302815-02-7) is a multifaceted compound with promising applications in drug development, material science, and biotechnology. Its unique chemical structure and reactivity make it a valuable tool for researchers exploring novel solutions to contemporary challenges. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of functional materials and therapeutic agents.

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